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Compound of Interest

Compound Name: (+)-O-Acetyl-D-malic Anhydride

Cat. No.: B027249 Get Quote

Essential Safety and Handling Guide for (+)-O-
Acetyl-D-malic Anhydride
Disclaimer: A specific Safety Data Sheet (SDS) for (+)-O-Acetyl-D-malic Anhydride was not

located. The following guidance is based on the SDS for its stereoisomer, (-)-O-Acetyl-L-malic

Anhydride, which is expected to have very similar safety and handling requirements.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (+)-O-Acetyl-D-malic Anhydride. Adherence to

these protocols is essential for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact, as well as respiratory irritation.

The following table summarizes the recommended PPE for handling (+)-O-Acetyl-D-malic
Anhydride.[1]
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Protection Type Required Equipment Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield

To protect against dust,

splashes, and vapors that can

cause serious eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin irritation upon

contact.[1]

Body Protection
Laboratory coat or protective

clothing

To protect the skin and

personal clothing from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator for

organic vapors and

particulates is recommended.

To prevent respiratory tract

irritation from dust or vapors.[1]

Operational and Disposal Plan
Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.
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Procedure Guidance

Handling

- Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1] - Wash hands and skin thoroughly

after handling.[1] - Use only in a well-ventilated

area, preferably a chemical fume hood.

Storage

- Store in a tightly closed container. - Keep in a

cool, dry, and well-ventilated place. - Store

locked up.[1]

Spill Response

- Evacuate the area. - Wear appropriate PPE as

outlined above. - For solid spills, carefully sweep

or scoop up the material to avoid creating dust

and place it in a designated, labeled container

for disposal. - For solutions, absorb with an inert

material (e.g., sand, vermiculite) and place in a

sealed container for disposal. - Ventilate the

area and wash the spill site after material pickup

is complete.

Disposal

- Dispose of contents and container in

accordance with local, regional, and national

regulations. - Do not allow the chemical to enter

drains or waterways. - Contaminated materials

(e.g., gloves, absorbent pads) should be treated

as hazardous waste and disposed of

accordingly.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of (+)-O-Acetyl-D-
malic Anhydride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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